Cas no 150164-55-9 (5-Fluoro-4-hydroxy-2-methylbenzoic acid)

5-Fluoro-4-hydroxy-2-methylbenzoic acid is a fluorinated benzoic acid derivative with a hydroxyl and methyl substituent, offering unique reactivity and structural properties for synthetic applications. Its fluorine atom enhances electrophilic substitution selectivity, while the hydroxyl group provides a site for further functionalization, making it valuable in pharmaceutical and agrochemical intermediates. The methyl group contributes to steric and electronic effects, influencing reaction pathways. This compound is particularly useful in the synthesis of bioactive molecules, where its distinct substitution pattern can improve binding affinity or metabolic stability. High purity grades ensure consistent performance in research and industrial processes.

5-Fluoro-4-hydroxy-2-methylbenzoic acid structure

150164-55-9 structure

Product Name:5-Fluoro-4-hydroxy-2-methylbenzoic acid

CAS No:150164-55-9

MF:C₈H₇FO₃

MW:170.14

CID:5080913

Update Time:2025-10-11

5-Fluoro-4-hydroxy-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-4-hydroxy-2-methylbenzoic acid
- Inchi： 1S/C8H7FO3/c1-4-2-7(10)6(9)3-5(4)8(11)12/h2-3,10H,1H3,(H,11,12)
- InChI Key： ZJKFDKSPIIVOSN-UHFFFAOYSA-N
- SMILES： C(O)(=O)C1=CC(F)=C(O)C=C1C

5-Fluoro-4-hydroxy-2-methylbenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR020MX4-500mg	5-Fluoro-4-hydroxy-2-methylbenzoic acid	150164-55-9	95%	500mg	$388.00	2025-02-12

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Additional information on 5-Fluoro-4-hydroxy-2-methylbenzoic acid

5-Fluoro-4-hydroxy-2-methylbenzoic Acid: A Comprehensive Overview

5-Fluoro-4-hydroxy-2-methylbenzoic acid, identified by the CAS number 150164-55-9, is a structurally unique organic compound with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its benzoic acid backbone, which serves as the foundation for its diverse functional groups. The presence of a fluorine atom at the 5-position, a hydroxyl group at the 4-position, and a methyl group at the 2-position introduces unique electronic and steric properties, making it an intriguing subject for research and application.

The synthesis of 5-fluoro-4-hydroxy-2-methylbenzoic acid typically involves multi-step organic reactions, often starting from readily available aromatic precursors. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste. The compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory and industrial settings.

In terms of applications, 5-fluoro-4-hydroxy-2-methylbenzoic acid has shown promise in the pharmaceutical industry as a potential lead compound for drug development. Its ability to modulate key biological pathways makes it a valuable tool in the design of new therapeutic agents. For instance, studies have demonstrated its potential as an anti-inflammatory agent, with research indicating significant reductions in inflammation markers in preclinical models.

Beyond pharmacology, this compound has also found applications in material science. Its unique electronic properties make it a candidate for use in organic electronics, particularly in the development of advanced polymers and semiconductors. Recent research has explored its role as a building block for self-assembling monolayers, which have applications in sensors and nanotechnology.

The environmental impact of 5-fluoro-4-hydroxy-2-methylbenzoic acid has also been a focus of recent studies. Researchers have investigated its biodegradation pathways and toxicity profiles to assess its safety for use in commercial products. Findings suggest that under controlled conditions, the compound exhibits low toxicity to aquatic organisms, aligning with current environmental regulations.

In conclusion, 5-fluoro-4-hydroxy-2-methylbenzoic acid (CAS No: 150164-55-9) stands out as a versatile compound with multifaceted applications across various scientific domains. Its unique structure and functional groups continue to inspire innovative research, driving advancements in both theoretical understanding and practical utilization.